Cas no 947533-31-5 ((1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid)

• Product Name: (1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
• CAS No: 947533-31-5
• MF: C₁₀H₁₇BN₂O₄
• MW: 240.063982725143
• MDL: MFCD09951915
• CID: 838656
• PubChem ID: 329762958
• Update Time: 2025-06-07

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-pyrazoleboronic Acid
• 1-tert-Butoxycarbonyl-1H-pyrazole-4-boronic acid
• [1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]boronic acid
• 1-Boc-1H-Pyrazole-4-Boronic Acid
• 1-BOC-3,5-dimethylpyrazole-4-boronic acid
• N-Boc-1H-pyrazole-4-boronic acid
• (1-(tert-Butoxycarbonyl)-1H-pyrazol-4-yl)boronic acid
• 1-(t-Butoxycarbonyl)pyrazole-4-boronic acid
• {1-[(tert-butoxy)carbonyl]-1H-pyrazol-4-yl}boronic acid
• C8H13BN2O4
• [1-(tert-butoxycarbonyl)-1H-pyrazol-4-yl]boronic acid
• PubChem23557
• 1-(tert-Butoxycarbonyl)pyrazole-4-boronic acid
• KSC495M2N
• 1-(1,1-Dimethylethyl) 4-borono-3,5-dimethyl-1H-pyrazole-1-carboxylate (ACI)
• (1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
• MFCD12913948
• CS-W008509
• SCHEMBL14060432
• SY047367
• 947533-31-5
• 1-Boc-3,5-dimethyl-1H-pyrazol-4-boronic acid
• QOJROSVHDGVEAI-UHFFFAOYSA-N
• AKOS025405031
• PB43937
• (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid
• BCP22860
• Y10752
• 1-Boc-3,5-dimethyl-4-pyrazoleboronic Acid
• (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronicacid
• [3,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-4-yl]boronic acid
• DS-8962
• 1-(TERT-BUTOXYCARBONYL)-3,5-DIMETHYLPYRAZOL-4-YLBORONIC ACID

• MDL： MFCD09951915
• Inchi： 1S/C10H17BN2O4/c1-6-8(11(15)16)7(2)13(12-6)9(14)17-10(3,4)5/h15-16H,1-5H3
• InChI Key： QOJROSVHDGVEAI-UHFFFAOYSA-N
• SMILES： O=C(N1C(C)=C(B(O)O)C(C)=N1)OC(C)(C)C

Computed Properties

• Exact Mass: 212.09700
• Monoisotopic Mass: 212.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.21
• Melting Point: 157-161 °C
• Boiling Point: 374.1℃ at 760 mmHg
• Flash Point: 180.1±30.7 °C
• Refractive Index: 1.515
• PSA: 84.58000
• LogP: -0.65390

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters